Cas no 328288-90-0 (2-(3-Hydroxybenzyl)butyric Acid)

• Product Name: 2-(3-Hydroxybenzyl)butyric Acid
• CAS No: 328288-90-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD00814349
• CID: 892093
• PubChem ID: 2778009
• Update Time: 2025-04-19

2-(3-Hydroxybenzyl)butyric Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-HYDROXY-BENZYL)-BUTYRIC ACID
• 2-(3-HYDROXYBENZYL)BUTANOIC ACID
• 2-[(3-hydroxyphenyl)methyl]butanoic acid
• 2-(3-Hydroxybenzyl)butyric Acid

• MDL： MFCD00814349
• Inchi： 1S/C11H14O3/c1-2-9(11(13)14)6-8-4-3-5-10(12)7-8/h3-5,7,9,12H,2,6H2,1H3,(H,13,14)
• InChI Key： APDIHWXZDGCAGL-UHFFFAOYSA-N
• SMILES： OC(C(CC)CC1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 2.04550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids